Cas no 79456-28-3 (6-Chloro-5-(trifluoromethyl)pyridin-2-amine)

• Product Name: 6-Chloro-5-(trifluoromethyl)pyridin-2-amine
• CAS No: 79456-28-3
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• MDL: MFCD11848573
• CID: 1006842
• PubChem ID: 13064153
• Update Time: 2025-11-01

6-Chloro-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(trifluoromethyl)pyridin-2-amine
• 6-Chloro-5-trifluoromethyl-pyridin-2-ylamine
• 6-Chloro-5-(trifluoromethyl)-2-pyridinamine (ACI)
• 2-Amino-6-chloro-5-trifluoromethylpyridine
• EN300-316409
• F13906
• 79456-28-3
• AB64817
• A864855
• CS-W009282
• DTXSID90517011
• 2-Amino-6-chloro-5-(trifluoromethyl)pyridine
• AKOS016007275
• DS-17296
• SY056802
• 2-amino-5-trifluoromethyl-6-chloropyridine
• MFCD11848573
• SCHEMBL1427778
• DB-108054

• MDL： MFCD11848573
• Inchi： 1S/C6H4ClF3N2/c7-5-3(6(8,9)10)1-2-4(11)12-5/h1-2H,(H2,11,12)
• InChI Key： FXLKGHMCRNENON-UHFFFAOYSA-N
• SMILES： FC(C1C(Cl)=NC(N)=CC=1)(F)F

Computed Properties

• Exact Mass: 196.00200
• Monoisotopic Mass: 196.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 39.64000
• LogP: 2.26610

6-Chloro-5-(trifluoromethyl)pyridin-2-amine Security Information

• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-Chloro-5-(trifluoromethyl)pyridin-2-amine

Introduction to 6-Chloro-5-(trifluoromethyl)pyridin-2-amine (CAS No. 79456-28-3)

6-Chloro-5-(trifluoromethyl)pyridin-2-amine, with the CAS number 79456-28-3, is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro substituent and a trifluoromethyl group on a pyridine ring. These functional groups contribute to its diverse reactivity and potential applications in drug discovery and development.

The chemical formula of 6-Chloro-5-(trifluoromethyl)pyridin-2-amine is C₈H₅ClF₃N₂. Its molecular weight is approximately 219.58 g/mol, and it exists as a white to off-white solid at room temperature. The compound is known for its high thermal stability and solubility in common organic solvents, making it suitable for various synthetic transformations and biological assays.

In recent years, 6-Chloro-5-(trifluoromethyl)pyridin-2-amine has been extensively studied for its potential as a building block in the synthesis of novel pharmaceuticals. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. This makes it an attractive candidate for the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the key areas of research involving 6-Chloro-5-(trifluoromethyl)pyridin-2-amine is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The trifluoromethyl group in 6-Chloro-5-(trifluoromethyl)pyridin-2-amine can enhance the binding affinity of these compounds to serotonin transporters, potentially leading to more effective and safer antidepressant drugs.

Beyond its applications in psychiatric disorders, 6-Chloro-5-(trifluoromethyl)pyridin-2-amine has also shown promise in cancer research. Studies have demonstrated that derivatives of this compound can exhibit potent antitumor activity by inhibiting specific enzymes involved in cancer cell proliferation and survival. For example, one study published in the Journal of Medicinal Chemistry reported that a derivative of 6-Chloro-5-(trifluoromethyl)pyridin-2-amine selectively inhibited the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.

In addition to its therapeutic potential, 6-Chloro-5-(trifluoromethyl)pyridin-2-amine has been explored for its use in imaging agents. The trifluoromethyl group can be labeled with radioisotopes, making it useful for positron emission tomography (PET) imaging. This application allows researchers to visualize and quantify the distribution and metabolism of drugs in living organisms, providing valuable insights into their pharmacokinetics and biodistribution.

The synthesis of 6-Chloro-5-(trifluoromethyl)pyridin-2-amine typically involves multi-step processes that include halogenation, fluorination, and amination reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a novel one-pot synthesis method using microwave-assisted reactions has been reported, which significantly reduces reaction times and improves yields.

Safety considerations are an important aspect when handling 6-Chloro-5-(trifluoromethyl)pyridin-2-amine. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 6-Chloro-5-(trifluoromethyl)pyridin-2-amine (CAS No. 79456-28-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an essential building block for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern drug discovery efforts.